Cas no 5888-52-8 (1,2-Dimethoxy-4-propylbenzene)

1,2-Dimethoxy-4-propylbenzene structure

Product Name:1,2-Dimethoxy-4-propylbenzene

CAS No:5888-52-8

MF:C₁₁H₁₆O₂

MW:180.243543624878

CID:370263

PubChem ID:123233

Update Time:2025-04-19

1,2-Dimethoxy-4-propylbenzene Chemical and Physical Properties

Names and Identifiers

- Benzene,1,2-dimethoxy-4-propyl-
- 1,2-dimethoxy-4-propylbenzene
- 4-PROPYLVERATROLE
- 1,2-Dimethoxy-4-N-propylbenzene
- 3,4-Dimethoxyphenylpropane
- 3,4-Dimethoxypropylbenzene
- 4-propyl-1,2-dimethoxybenzene
- Benzene,1,2-dimethoxy-4-propyl
- dihydroeugenol dimethyl ether
- methyldihydroeugenol
- Veratrole,4-propyl
- 1,2-dimethoxy-4-propyl-benzene
- AKOS006230685
- MFCD00043730
- AI3-20939
- SCHEMBL427541
- CHEBI:167439
- 3-(3, 4-dimethoxypheny) propane
- 4-propyl-1.2-dimethoxybenzene
- 3-(3,4-dimethoxyphenyl) propane
- BS-50992
- BRN 2556708
- Q27291416
- UNII-V1O06LO267
- V1O06LO267
- 4-06-00-05977 (Beilstein Handbook Reference)
- DTXSID50207582
- 3-(3,4-dimethoxypheny) propane
- 5888-52-8
- 5-CHOLESTEN-3-ALPHA-OLACETATE
- SY333320
- Benzene, 1,2-dimethoxy-4-propyl-
- E84240
- Veratrole, 4-propyl-
- FT-0619440
- DTXCID00130073
- DB-080934
- 1,2-Dimethoxy-4-propylbenzene
- MDL： MFCD00043730
- Inchi： 1S/C11H16O2/c1-4-5-9-6-7-10(12-2)11(8-9)13-3/h6-8H,4-5H2,1-3H3
- InChI Key： YXLFQKUIZVSIEP-UHFFFAOYSA-N
- SMILES： O(C)C1=C(C=CC(=C1)CCC)OC

Computed Properties

Exact Mass: 180.11500
Monoisotopic Mass: 180.115
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 136
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 18.5A^2

Experimental Properties

Color/Form: NA
Density: 0.965±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: Not available
Boiling Point: 246 ºC
Flash Point: 85.9±21.3 ºC,
Refractive Index: 1.5175 (589.3 nm 20 ºC)
Solubility: Very slightly soluble (0.43 g/l) (25 º C),
PSA: 18.46000
LogP: 2.65630

1,2-Dimethoxy-4-propylbenzene Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： S24/25
Safety Term：S24/25
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

1,2-Dimethoxy-4-propylbenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D562173-250mg	1,2-Dimethoxy-4-propylbenzene	5888-52-8		250mg	45.00	2021-08-14
TRC	D562173-500mg	1,2-Dimethoxy-4-propylbenzene	5888-52-8		500mg	60.00	2021-08-14
TRC	D562173-2.5g	1,2-Dimethoxy-4-propylbenzene	5888-52-8		2.5g	$ 144.00	2023-09-07
TRC	D562173-1g	1,2-Dimethoxy-4-propylbenzene	5888-52-8		1g	$ 69.00	2023-09-07
TRC	D562173-5g	1,2-Dimethoxy-4-propylbenzene	5888-52-8		5g	$ 259.00	2023-09-07
eNovation Chemicals LLC	Y1083974-100mg	1,2-DIMETHOXY-4-N-PROPYLBENZENE	5888-52-8	95%	100mg	$110	2024-06-06
eNovation Chemicals LLC	Y1083974-250mg	1,2-DIMETHOXY-4-N-PROPYLBENZENE	5888-52-8	95%	250mg	$160	2025-02-19
eNovation Chemicals LLC	Y1083974-100mg	1,2-DIMETHOXY-4-N-PROPYLBENZENE	5888-52-8	95%	100mg	$115	2025-02-19
eNovation Chemicals LLC	Y1083974-1g	1,2-DIMETHOXY-4-N-PROPYLBENZENE	5888-52-8	95%	1g	$305	2025-02-19
A2B Chem LLC	AG66716-10g	1,2-DIMETHOXY-4-N-PROPYLBENZENE	5888-52-8		10g	$129.00	2024-04-19

1,2-Dimethoxy-4-propylbenzene Production Method

Production Method 1

94687-10-2

5888-52-8

93-51-6

59056-76-7

874-41-9

494-99-5

5888-51-7

2785-87-7

2785-89-9

91-16-7

93-15-2

Reaction Conditions

1.1 Reagents: Lithium borohydride Solvents: Tetrahydrofuran ; 0 °C; 0 °C → rt; overnight, rt
1.2 Reagents: Water ; rt
2.1 Reagents: Sodium hydroxide Solvents: Ethanol ; 6 h, 330 °C

Reference

Molybdenum carbide, supercritical ethanol and base: Keys for unlocking renewable BTEX from lignin

Lui, Matthew Y.; et al, Applied Catalysis, 2023, 325,

Production Method 2

10535-17-8

5888-52-8

93-51-6

59056-76-7

874-41-9

494-99-5

5888-51-7

2785-87-7

2785-89-9

91-16-7

93-15-2

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Ethanol ; 6 h, 330 °C

Reference

Molybdenum carbide, supercritical ethanol and base: Keys for unlocking renewable BTEX from lignin

Lui, Matthew Y.; et al, Applied Catalysis, 2023, 325,

Production Method 3

13078-21-2

120-14-9

5888-52-8

93-51-6

59056-76-7

874-41-9

494-99-5

5888-51-7

2785-87-7

2785-89-9

91-16-7

93-15-2

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; 1 h, -78 °C; 10 min
1.2 Solvents: Tetrahydrofuran ; 30 min; 2 h
1.3 Reagents: Carbon dioxide
2.1 Reagents: Lithium borohydride Solvents: Tetrahydrofuran ; 0 °C; 0 °C → rt; overnight, rt
2.2 Reagents: Water ; rt
3.1 Reagents: Sodium hydroxide Solvents: Ethanol ; 6 h, 330 °C

Reference

Molybdenum carbide, supercritical ethanol and base: Keys for unlocking renewable BTEX from lignin

Lui, Matthew Y.; et al, Applied Catalysis, 2023, 325,

Production Method 4

90-05-1

105-36-2

5888-52-8

93-51-6

59056-76-7

874-41-9

494-99-5

5888-51-7

2785-87-7

2785-89-9

91-16-7

93-15-2

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetone ; overnight, rt → reflux
2.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; 1 h, -78 °C; 10 min
2.2 Solvents: Tetrahydrofuran ; 30 min; 2 h
2.3 Reagents: Carbon dioxide
3.1 Reagents: Lithium borohydride Solvents: Tetrahydrofuran ; 0 °C; 0 °C → rt; overnight, rt
3.2 Reagents: Water ; rt
4.1 Reagents: Sodium hydroxide Solvents: Ethanol ; 6 h, 330 °C

Reference

Molybdenum carbide, supercritical ethanol and base: Keys for unlocking renewable BTEX from lignin

Lui, Matthew Y.; et al, Applied Catalysis, 2023, 325,